(Z)-1-(4-methoxyphenyl)-N-[(12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)methoxy]ethanimine

• Molecular Formula: C24H28N6O2S
• Molecular Weight: 464.6 g/mol
• IUPAC Name: (Z)-1-(4-methoxyphenyl)-N-[(12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)methoxy]ethanimine
• InChI: InChI=1S/C24H28N6O2S/c1-14(15-7-9-16(31-6)10-8-15)28-32-12-18-26-21-19-17-11-23(2,3)29-24(4,5)20(17)33-22(19)25-13-30(21)27-18/h7-10,13,29H,11-12H2,1-6H3/b28-14-
• InChI Key: KRHKRVLPJPRSDJ-MUXKCCDJSA-N
• Isomeric SMILES: C/C(=N/OCC1=NN2C=NC3=C(C2=N1)C4=C(S3)C(NC(C4)(C)C)(C)C)/C5=CC=C(C=C5)OC
• Canonical SMILES: CC(=NOCC1=NN2C=NC3=C(C2=N1)C4=C(S3)C(NC(C4)(C)C)(C)C)C5=CC=C(C=C5)OC

Description

(Z)-1-(4-methoxyphenyl)-N-[(12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[77002,6011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)methoxy]ethanimine is a complex organic compound characterized by its unique structural features This compound contains a methoxyphenyl group, a tetramethyl-thia-pentazatetracyclohexadeca core, and an ethanimine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Z)-1-(4-methoxyphenyl)-N-[(12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)methoxy]ethanimine typically involves multiple steps, including the formation of the core structure and subsequent functionalization. Common synthetic routes may include:

Formation of the core structure: This step may involve cyclization reactions, often using catalysts and specific reaction conditions to achieve the desired ring system.

Functionalization: Introduction of the methoxyphenyl group and ethanimine moiety through substitution reactions, often under controlled temperature and pressure conditions.

Industrial Production Methods

Industrial production of such complex compounds may involve:

Batch processing: Utilizing large-scale reactors to carry out the synthesis in multiple stages.

Continuous flow synthesis: Employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

(Z)-1-(4-methoxyphenyl)-N-[(12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)methoxy]ethanimine can undergo various chemical reactions, including:

Oxidation: Conversion of functional groups to higher oxidation states.

Reduction: Reduction of specific moieties to lower oxidation states.

Substitution: Replacement of functional groups with other substituents.

Common Reagents and Conditions

Oxidizing agents: Such as potassium permanganate or chromium trioxide.

Reducing agents: Including lithium aluminum hydride or sodium borohydride.

Catalysts: Transition metal catalysts like palladium or platinum.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry

Catalysis: The compound may serve as a catalyst or catalyst precursor in various organic reactions.

Material Science: Potential use in the development of new materials with unique properties.

Biology

Biochemical Studies: Investigation of its interactions with biological molecules and potential as a biochemical probe.

Medicine

Drug Development: Exploration of its pharmacological properties and potential therapeutic applications.

Industry

Chemical Manufacturing: Utilization in the synthesis of other complex molecules and intermediates.

Mechanism of Action

The mechanism by which (Z)-1-(4-methoxyphenyl)-N-[(12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)methoxy]ethanimine exerts its effects involves interactions with specific molecular targets and pathways. These may include:

Enzyme Inhibition: Binding to and inhibiting the activity of specific enzymes.

Receptor Modulation: Interaction with cellular receptors to modulate signaling pathways.

Comparison with Similar Compounds

Similar Compounds

(Z)-1-(4-methoxyphenyl)-N-[(12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclohexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)methoxy]ethanimine: A closely related compound with slight structural variations.

Other Methoxyphenyl Derivatives: Compounds with similar methoxyphenyl groups but different core structures.

Uniqueness

The uniqueness of (Z)-1-(4-methoxyphenyl)-N-[(12,12,14,14-tetramethyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)methoxy]ethanimine lies in its specific combination of functional groups and core structure, which may confer unique chemical and biological properties.